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Compound of Interest

Compound Name: Docosahexaenoic acid-d5

Cat. No.: B15573067

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Docosahexaenoic acid-d5 (DHA-
d5), a deuterated analog of docosahexaenoic acid (DHA). It is intended to serve as a valuable
resource for professionals in research and drug development who utilize stable isotope-labeled
compounds for quantitative analysis.

Core Compound Detalils

Docosahexaenoic acid-d5 is a stable isotope-labeled version of DHA, an essential omega-3
fatty acid. The deuterium labeling makes it an ideal internal standard for mass spectrometry-
based quantification of natural DHA in various biological samples.

CAS Number: 1197205-71-2[1][2][3][41[5][6]

Quantitative Data Summary

The following table summarizes the key quantitative and technical specifications for
Docosahexaenoic acid-d5, compiled from various suppliers.
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Parameter Value References
CAS Number 1197205-71-2 [11[2][3][41[5]16]
Molecular Formula C22H27D502 [11[31[5]
Molecular Weight ~333.52 g/mol [B14151[7]
Purity >98% to =99% [L1[4151171

Deuterated Forms

>99% (d1-ds)

[1]

Synonyms

DHA-d5, Cervonic Acid-d5,
C22:6 n-3-d5

[1]

Storage Temperature

-20°C to -80°C

[7]

Solubility (in Ethanol) >50 mg/mL [2]
Solubility (in DMSO) =50 mg/mL [2]
Solubility (in DMF) =50 mg/mL [2]

Experimental Protocols and Applications

Docosahexaenoic acid-d5 is primarily employed as an internal standard in analytical

methodologies, particularly for liquid chromatography-mass spectrometry (LC-MS) and gas

chromatography-mass spectrometry (GC-MS). Its chemical properties are nearly identical to

the endogenous, unlabeled DHA, but its increased mass allows for clear differentiation in mass

spectrometric analysis. This property is crucial for accurate and precise quantification of DHA

levels in complex biological matrices.

General Experimental Workflow for DHA Quantification

using LC-MS

The following diagram illustrates a typical workflow for the quantification of DHA in a biological

sample using DHA-d5 as an internal standard.
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Caption: Workflow for DHA quantification using DHA-d5 as an internal standard.

Major Suppliers

Docosahexaenoic acid-d5 is available from a number of reputable chemical suppliers that
specialize in stable isotope-labeled compounds and analytical standards. Researchers can
acquire this product from the following companies:

e Cayman Chemical[1]

e MedchemExpress|[2]

o Santa Cruz Biotechnology[3]

e Sigma-Aldrich[4]

e Larodan[5]

o Clearsynth[6]

 Clinivex[8]

e MyBioSource[9]

o Cambridge Isotope Laboratories[7]
e Simson Pharma Limited[10]

e Invivochem[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]
e 2. medchemexpress.com [medchemexpress.com]
¢ 3. scbt.com [scbt.com]

e 4.cis-4,7,10,13,16,19- F O~ F 1 T f8-21,21,22,22,22-d5 =98 atom % D, =98% (CP) |
Sigma-Aldrich [sigmaaldrich.com]

e 5. larodan.com [larodan.com]

e 6. clearsynth.com [clearsynth.com]

Inc. [isotope.com]
8. theclinivex.com [theclinivex.com]
e 9. mybiosource.com [mybiosource.com]

e 10. Docosahexaenoic Acid-D5 | CAS No- 6217-54-5(un-labelled) | Simson Pharma Limited
[simsonpharma.com]

e 11. Docosahexaenoic acid-d5 (DHA-d5; Cervonic acid-d5) | Endogenous Metabolite |
1197205-71-2 | Invivochem [invivochem.com]

¢ To cite this document: BenchChem. [In-Depth Technical Guide to Docosahexaenoic acid-d5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573067#docosahexaenoic-acid-d5-cas-number-
and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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